1-Iodo-3,5-dimethoxy-4-(2-methoxyethoxy)benzene

• Molecular Formula: C11H15IO4
• Molecular Weight: 338.14 g/mol
• IUPAC Name: 5-iodo-1,3-dimethoxy-2-(2-methoxyethoxy)benzene
• InChI: InChI=1S/C11H15IO4/c1-13-4-5-16-11-9(14-2)6-8(12)7-10(11)15-3/h6-7H,4-5H2,1-3H3
• InChI Key: ULPCYQJYVNJGKI-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=C(C=C(C=C1OC)I)OC

Description

1-Iodo-3,5-dimethoxy-4-(2-methoxyethoxy)benzene is a useful research compound. Its molecular formula is C11H15IO4 and its molecular weight is 338.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Applying the synthetic procedure of 4-ethoxy-3,5-dimethoxyphenylboronic acid from 4-ethoxy-1-iodo-3,5-dimethoxybenzene in Reference Example 3, the title compound was obtained as a colorless amorphous powder (276.0 mg, yield: 54%) from 1-iodo-3,5-dimethoxy-4-(2-methoxyethoxy)benzene (673.0 mg, 2.00 mmol).

Synthesis routes and methods II

Procedure details

Methyl iodide (0.010 mL, 0.16 mmol) and a 50% dispersion of sodium hydride in mineral oil (12.0 mg, 0.24 mmol) were added to a solution of 4-(2-hydroxyethoxy)-1-iodo-3,5-dimethoxybenzene (39.0 mg, 0.120 mmol) in anhydrous tetrahydrofuran (1.0 mL), and the mixture was stirred at room temperature for 1 hour. Water was added to the reaction mixture, and the mixture was extracted with diethyl ether. The organic layer was washed with 3.0 M hydrochloric acid, saturated aqueous sodium hydrogencarbonate and brine, dried over anhydrous sodium sulfate, and then concentrated under reduced pressure. The residue was purified by column chromatography on silica gel to yield 1-iodo-3,5-dimethoxy-4-(2-methoxyethoxy)benzene as a colorless oil (40.0 mg, yield: 98%).